Cas no 52287-56-6 (4-Methylphenylnitropropene)

• Product Name: 4-Methylphenylnitropropene
• CAS No: 52287-56-6
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• MDL: MFCD00024817
• CID: 365950
• PubChem ID: 684271
• Update Time: 2025-11-01

4-Methylphenylnitropropene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-methyl-4-[(1E)-2-nitro-1-propen-1-yl]-
• 4-Methyl-beta-methyl-beta-nitrostyrene
• 4-Methyl-β-methyl-β-nitrostyrene
• 1-(4-Methylphenyl)-2-nitropropene
• NSC93684
• 29816-55-5
• CS-0331889
• 1-methyl-4-[(E)-2-nitroprop-1-enyl]benzene
• 1-methyl-4-(2-nitroprop-1-en-1-yl)benzene
• 1-methyl-4-[(1E)-2-nitroprop-1-en-1-yl]benzene
• 52287-56-6
• (E)-1-methyl-4-(2-nitroprop-1-en-1-yl)benzene
• CHEMBL1269703
• 1-Methyl-4-[(1E)-2-nitro-1-propenyl]benzene
• MFCD00024817
• AC-5298
• A5528
• Toluene, p-(2-nitropropenyl)-
• AKOS005615736
• NSC-93684
• 4-Methylphenylnitropropene

• MDL： MFCD00024817
• Inchi： 1S/C10H11NO2/c1-8-3-5-10(6-4-8)7-9(2)11(12)13/h3-7H,1-2H3/b9-7+
• InChI Key： JEKFDNFWPBWEKO-VQHVLOKHSA-N
• SMILES： [O-][N+](/C(/C)=C/C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 177.07900
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.112
• Melting Point: 51-53°C
• Boiling Point: 282.7°C at 760 mmHg
• Flash Point: 123.9°C
• Refractive Index: 1.577
• PSA: 45.82000
• LogP: 3.15570

4-Methylphenylnitropropene Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-Methylphenylnitropropene

Comprehensive Overview of 4-Methylphenylnitropropene (CAS No. 52287-56-6): Properties, Applications, and Research Insights

4-Methylphenylnitropropene (CAS No. 52287-56-6) is an organic compound belonging to the class of nitroalkenes, characterized by its unique chemical structure featuring a nitro group (–NO₂) attached to a propene backbone substituted with a 4-methylphenyl moiety. This compound has garnered attention in both academic and industrial research due to its versatile reactivity and potential applications in synthetic chemistry, material science, and pharmaceutical intermediates. The CAS number 52287-56-6 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and safety documentation.

In recent years, the demand for specialized organic intermediates like 4-Methylphenylnitropropene has surged, driven by advancements in drug discovery and functional material design. Search trends reveal growing interest in queries such as "nitropropene derivatives in synthesis" and "4-methylphenyl applications in organic chemistry," reflecting its relevance in modern research. The compound’s electron-deficient alkene moiety makes it a valuable building block for Michael additions, cycloadditions, and other C–C bond-forming reactions, aligning with the broader focus on sustainable and atom-economical synthetic methodologies.

From a structural perspective, 4-Methylphenylnitropropene exhibits notable stability under ambient conditions, though it requires storage away from strong oxidizers due to the presence of the nitro group. Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize its purity and confirm batch consistency—a topic frequently searched by quality control professionals ("HPLC analysis of nitroalkenes"). Its molecular weight (177.17 g/mol) and melting point range (typically 60–80°C) are often cited in technical datasheets, addressing common queries like "physical properties of CAS 52287-56-6."

The compound’s role in pharmaceutical research is particularly noteworthy. Recent studies explore its utility as a precursor for bioactive molecules targeting inflammation and metabolic disorders, resonating with popular search terms like "nitropropene-based drug candidates." Additionally, its incorporation into polymer matrices has been investigated for creating light-responsive materials, tapping into the booming interest in "smart materials chemistry." Researchers emphasize the need for scalable synthesis protocols, as evidenced by searches for "optimized preparation of 4-Methylphenylnitropropene."

Environmental and handling considerations for CAS No. 52287-56-6 align with general laboratory safety practices, though its biodegradability and ecotoxicological profile remain areas of active study. Regulatory compliance documentation often references ECHA guidelines, addressing frequent queries such as "REACH compliance for nitropropene derivatives." As the chemical industry shifts toward greener alternatives, the development of catalytic methods to synthesize 4-Methylphenylnitropropene with reduced waste has become a hot topic ("green synthesis of nitroalkenes").

In conclusion, 4-Methylphenylnitropropene (CAS No. 52287-56-6) represents a multifaceted compound bridging fundamental research and applied science. Its continued exploration underscores the intersection of synthetic efficiency, functional diversity, and sustainability—themes dominating contemporary chemical discourse. For researchers seeking detailed spectral data or synthetic protocols, peer-reviewed journals and patent databases remain indispensable resources, while manufacturers prioritize batch-to-batch reproducibility to meet the demands of high-end applications.